Cas no 2092715-50-7 (2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one
• CAS No: 2092715-50-7
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 4773712
• Update Time: 2025-07-23

2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one
• 2-amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethanone
• 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one

• Inchi： 1S/C9H18N2O2/c1-2-7-6-11(9(13)5-10)4-3-8(7)12/h7-8,12H,2-6,10H2,1H3
• InChI Key： HLQRRNSMBUKPKW-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CN)=O)CC1CC

Computed Properties

• Exact Mass: 186.136827821 g/mol
• Monoisotopic Mass: 186.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.6
• Molecular Weight: 186.25

Additional information on 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 2092715-50-7)

2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one, with the CAS number 2092715-50-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine ring with an ethyl and hydroxy substitution, along with an amino functional group. Its structural complexity makes it a valuable intermediate in the synthesis of novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases.

Recent studies highlight the growing interest in piperidine derivatives, such as 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one, due to their potential applications in drug discovery. Researchers are particularly focused on its role as a building block for small molecule inhibitors and receptor modulators. The compound's hydroxyl and amino groups provide reactive sites for further chemical modifications, enabling the development of targeted therapies. This aligns with current trends in precision medicine, where customized molecular designs are critical for addressing complex diseases.

From a synthetic chemistry perspective, CAS 2092715-50-7 exemplifies the importance of heterocyclic compounds in modern pharmacology. Its 3-ethyl-4-hydroxypiperidine moiety is a key feature that enhances its bioavailability and binding affinity to biological targets. These properties are frequently discussed in forums and publications related to drug design optimization, making it a hot topic among chemists and pharmacologists. Additionally, the compound's stability under physiological conditions has been a subject of investigation, with implications for oral drug delivery systems.

The demand for high-purity intermediates like 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one has surged in recent years, driven by advancements in high-throughput screening and combinatorial chemistry. Laboratories and pharmaceutical companies are increasingly sourcing such compounds to accelerate their R&D pipelines. This trend is reflected in search engine queries, where terms like "piperidine-based drug synthesis" and "CAS 2092715-50-7 supplier" are frequently encountered. The compound's versatility also makes it relevant to discussions about green chemistry, as researchers explore eco-friendly synthesis routes.

In the context of intellectual property, 2092715-50-7 has been referenced in several patent applications, underscoring its commercial potential. Its applications span neuroprotective agents, enzyme inhibitors, and even cosmeceuticals, demonstrating broad utility. This multifaceted profile aligns with the growing consumer and scientific interest in multi-target therapeutics, a trend dominating pharmaceutical conferences and publications. Furthermore, the compound's structure-activity relationship (SAR) is a key area of study, as it offers insights into optimizing efficacy and reducing side effects.

As the scientific community continues to explore 2-Amino-1-(3-ethyl-4-hydroxypiperidin-1-yl)ethan-1-one, its role in personalized medicine and biomarker development is becoming increasingly evident. The compound's ability to interact with specific biological pathways makes it a candidate for next-generation diagnostics and therapeutic monitoring. This aligns with the broader shift toward data-driven drug development, where compounds with well-characterized properties are prioritized. For these reasons, CAS 2092715-50-7 remains a focal point in both academic and industrial research.